Cas no 153733-75-6 (2-Methyl-7-phenylindene)

• Product Name: 2-Methyl-7-phenylindene
• CAS No: 153733-75-6
• MF: C₁₆H₁₄
• MW: 206.282364368439
• MDL: MFCD00674042
• CID: 106309
• PubChem ID: 4292402
• Update Time: 2025-05-25

2-Methyl-7-phenylindene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-7-phenyl-1H-indene
• 1H-Indene,2-methyl-7-phenyl-
• 2-methyl-7-phenyl indene
• AC1N8AKH
• ACMC-20adds
• ANW-68270
• CTK4C7958
• PubChem23647
• 2-METHYL-7-PHENYL-1H-INDENE, 97
• 2-Methyl-7-phenylindene
• 1H-Indene, 2-Methyl-7-phenyl-
• AM84493
• BB 0220668
• MFCD00674042
• CS-0328654
• AKOS015966754
• DTXSID30401627
• A854839
• JQCCMEDYANGBOG-UHFFFAOYSA-N
• D86777
• 153733-75-6
• AS-60642
• 2-METHYL-4-PHENYL-3H-INDENE
• DB-356246

• MDL： MFCD00674042
• Inchi： 1S/C16H14/c1-12-10-14-8-5-9-15(16(14)11-12)13-6-3-2-4-7-13/h2-10H,11H2,1H3
• InChI Key： JQCCMEDYANGBOG-UHFFFAOYSA-N
• SMILES： C12C(=CC=CC=1C=C(C)C2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.10962
• Monoisotopic Mass: 206.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.057
• Melting Point: 47-49 °C(lit.)
• Boiling Point: 120 °C/0.1 mmHg(lit.)
• Flash Point: 183.712 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 0
• LogP: 4.31300

2-Methyl-7-phenylindene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 2-Methyl-7-phenylindene

2-Methyl-7-phenylindene: A Comprehensive Overview

2-Methyl-7-phenylindene (CAS No. 153733-75-6) is a fascinating organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound, characterized by its indene skeleton with a methyl group at position 2 and a phenyl group at position 7, exhibits unique structural and electronic properties that make it a valuable subject for research and application development. In this article, we delve into the chemical structure, synthesis methods, physical properties, applications, and latest research findings related to 2-Methyl-7-phenylindene.

The indene framework of 2-Methyl-7-phenylindene is a bicyclic structure consisting of a fused benzene ring and a cyclopentene ring. The substitution pattern, with a methyl group at position 2 and a phenyl group at position 7, introduces steric and electronic effects that influence the compound's reactivity and stability. This substitution also plays a crucial role in determining its potential applications in various chemical reactions and material synthesis.

Recent studies have focused on the synthesis of 2-Methyl-7-phenylindene using advanced methodologies such as palladium-catalyzed cross-coupling reactions and organocatalytic processes. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is essential for industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

The physical properties of 2-Methyl-7-phenylindene are highly dependent on its molecular structure. It exhibits moderate solubility in organic solvents such as dichloromethane and toluene, making it suitable for solution-based reactions. Its melting point and boiling point are within typical ranges for organic compounds of similar molecular weight, ensuring its stability under standard laboratory conditions.

One of the most promising applications of 2-Methyl-7-phenylindene lies in its potential as a precursor for synthesizing advanced materials. For instance, it has been used as a building block for constructing conjugated polymers, which are widely used in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to form stable π-conjugated systems makes it an ideal candidate for these applications.

In the field of pharmacology, 2-Methyl-7-phenylindene has shown potential as a lead compound for drug discovery. Researchers have investigated its biological activity against various disease targets, including cancer and neurodegenerative disorders. Preliminary studies suggest that the compound exhibits moderate cytotoxicity against certain cancer cell lines, indicating its potential as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 2-Methyl-7-phenylindene. These studies have provided insights into its electronic structure, reactivity patterns, and interaction mechanisms with biological targets. Such computational approaches are increasingly being integrated with experimental techniques to accelerate drug discovery and material design processes.

The demand for sustainable and eco-friendly chemical processes has led to renewed interest in exploring the use of renewable feedstocks for synthesizing compounds like 2-Methyl-7-phenylindene. Researchers are actively investigating bio-based routes that utilize plant-derived materials or microbial fermentation products as starting materials. These approaches not only reduce reliance on fossil fuels but also contribute to a circular economy by minimizing waste generation.

In conclusion, 2-Methyl-7-phenylindene (CAS No. 153733-75-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features, coupled with advancements in synthesis methodologies and computational modeling, continue to unlock new possibilities for its use in materials science, pharmacology, and beyond. As research progresses, we can expect even more innovative applications of this compound to emerge, further solidifying its importance in the chemical sciences.